N-(5-chloro-2-methoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H17ClN4O4S2/c1-25-15-6-4-3-5-13(15)19-17(31(25,27)28)10-22-20(24-19)30-11-18(26)23-14-9-12(21)7-8-16(14)29-2/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: PPBVYPYKYLOMFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C20H17ClN4O4S2
• Molecular Weight: 477.0 g/mol
• CAS No.: 895103-17-0

Description

N-(5-chloro-2-methoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O4S2 and its molecular weight is 476.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• Synthesis of Heterocyclic Compounds : Novel heterocyclic compounds, including N-(thiazolo[3, 2-a]pyrimidine)-3-methylbenzodifuran-2-carboxamide and related structures, have been synthesized, illustrating their potential for varied biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Investigations in Anti-HIV Agents : Studies have focused on the structure-activity relationships of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, including their potency as anti-HIV agents (Mizuhara et al., 2012).

Therapeutic Potential

• Anti-Inflammatory and Analgesic Properties : Compounds derived from N-(5-chloro-2-methoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide have shown significant anti-inflammatory and analgesic activities in various studies (Tozkoparan, Ertan, Krebs, Läge, Kelicen, & Demirdamar, 1998).
• Antimicrobial Activities : Certain derivatives have demonstrated potential as antimicrobial agents, showing effectiveness against various bacterial and fungal strains (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Pharmacokinetics and Disposition

• Metabolism and Disposition Studies : Detailed studies have been conducted on the metabolism and disposition of thiouracil derivatives, including PF-06282999, a compound structurally related to this compound, particularly focusing on its potential for treating cardiovascular diseases (Dong et al., 2016).

Novel Applications

• Development of New Drug Forms : Research has been conducted on the development of new drug forms, exploring the potential of derivatives in the treatment of various conditions, including HIV, cancer, and cardiovascular diseases (Habernickel, 2002).